Cas no 1781659-28-6 (5-chlorobicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid)

• Product Name: 5-chlorobicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid
• CAS No: 1781659-28-6
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• CID: 5692411
• PubChem ID: 105440329
• Update Time: 2025-07-23

5-chlorobicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid
• 5-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylicacid
• 5-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• EN300-1165346
• 1781659-28-6
• AT20393
• 5-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbox ylic acid
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, 5-chloro-
• 5-chlorobicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid

• Inchi： 1S/C9H7ClO2/c10-7-3-1-2-5-4-6(8(5)7)9(11)12/h1-3,6H,4H2,(H,11,12)
• InChI Key： HCKGXMWVMAMLOG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C(=O)O)C2

Computed Properties

• Exact Mass: 182.0134572g/mol
• Monoisotopic Mass: 182.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• Boiling Point: 332.6±42.0 °C(Predicted)
• pka: 3.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-chlorobicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid

Introduction to 5-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid (CAS No. 1781659-28-6)

5-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, identified by the chemical compound code CAS No. 1781659-28-6, is a structurally intriguing molecule that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This bicyclic compound features a chlorinated tricycle framework, which makes it a versatile scaffold for the development of novel pharmacological agents. The presence of a carboxylic acid functional group at the 7-position further enhances its reactivity and potential utility in drug design.

The unique architecture of 5-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid arises from its bicyclic system, which consists of three fused rings—a cyclohexene ring and two cyclopentane rings. This arrangement imparts rigidity to the molecule, making it an attractive candidate for generating molecular diversity in drug discovery campaigns. The chlorine substituent at the 5-position introduces electrophilic character, facilitating various chemical transformations such as nucleophilic aromatic substitution and cross-coupling reactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 5-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid as a key intermediate in the synthesis of bioactive molecules. Studies have demonstrated its utility in constructing complex scaffolds that mimic natural product structures, which are often associated with potent biological activities. The carboxylic acid moiety at the 7-position serves as a versatile handle for further functionalization, enabling the attachment of pharmacophoric groups through esterification or amidation reactions.

In the realm of medicinal chemistry, 5-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid has been explored as a precursor for inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in modulating enzymes involved in inflammatory responses and cancer progression. The rigid bicyclic core provides structural constraints that can enhance binding affinity to protein targets, while the chlorine atom offers opportunities for covalent interactions with biomolecules.

The synthesis of 5-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid presents both challenges and opportunities for synthetic chemists. Traditional approaches involve multi-step cyclization reactions followed by functional group modifications to achieve the desired regioisomerism and stereochemistry. However, recent methodologies have leveraged transition metal-catalyzed reactions to streamline the synthesis process, reducing reaction times and improving yields.

One notable application of 5-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid is in the development of fluorescent probes for cellular imaging studies. The conjugation of this scaffold with fluorophores has enabled researchers to visualize biological processes with high precision. Additionally, its incorporation into peptidomimetics has shown potential in designing ligands that selectively bind to therapeutic targets without eliciting off-target effects.

The growing interest in 5-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid is also reflected in its increasing use as a building block in fragment-based drug discovery programs. By leveraging its structural features and reactivity patterns, medicinal chemists can rapidly assemble libraries of compounds for high-throughput screening against disease-relevant targets. This approach has accelerated the identification of novel lead compounds with improved pharmacokinetic profiles.

Future directions in the study of 5-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid may focus on exploring its role in developing next-generation therapeutics for neglected tropical diseases and emerging infections. The scaffold's adaptability allows for modifications that could enhance its solubility and bioavailability while maintaining potency against pathogenic organisms.

In conclusion,5-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid (CAS No. 1781659-28-6) represents a structurally fascinating molecule with broad applications in synthetic chemistry and drug development。 Its unique framework and functionalizable sites make it a valuable asset for medicinal chemists seeking to design innovative therapeutic agents。 As research continues to uncover new synthetic strategies and biological functions， this compound is poised to play an increasingly important role in advancing pharmaceutical innovation。